Cas no 1164546-20-6 ((2E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide)

• Product Name: (2E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide
• CAS No: 1164546-20-6
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 6400292
• PubChem ID: 5348570
• Update Time: 2025-06-13

(2E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide
• (E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)acrylamide
• 2-Propenamide, 3-(5-methyl-2-furanyl)-N-(4-nitrophenyl)-, (2E)-
• BIM-0005749.P001
• SMSF0015496
• (E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide
• MLS000572371
• CB07957
• SR-01000229078-1
• SMR000194331
• AKOS002187246
• 1164546-20-6
• F0708-0201
• CHEMBL1597369
• 3-(5-methyl-2-furyl)-N-(4-nitrophenyl)acrylamide
• HMS2494L18
• SR-01000229078

• Inchi： 1S/C14H12N2O4/c1-10-2-7-13(20-10)8-9-14(17)15-11-3-5-12(6-4-11)16(18)19/h2-9H,1H3,(H,15,17)/b9-8+
• InChI Key： BKSJPILHDNOBQP-CMDGGOBGSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)/C=C/C1=CC=C(C)O1

Computed Properties

• Exact Mass: 272.07970687g/mol
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 497.7±45.0 °C(Predicted)
• pka: 11.74±0.70(Predicted)

Additional information on (2E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide

Introduction to (2E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide (CAS No. 1164546-20-6)

The compound (2E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide, identified by its CAS number 1164546-20-6, is a molecule of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic amides that have garnered attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 5-methylfuran-2-yl substituent and a 4-nitrophenyl group, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (2E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The 5-methylfuran-2-yl moiety is known to enhance the solubility and bioavailability of the compound, while the 4-nitrophenyl group provides a site for further functionalization, allowing for the development of derivatives with improved pharmacological properties.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the enamine intermediate, followed by condensation with the appropriate carboxylic acid derivative. The use of palladium-catalyzed cross-coupling reactions has been reported to improve the efficiency of these transformations, leading to better overall yields. Additionally, computational studies have been employed to understand the electronic structure and reactivity of the molecule, which has guided the development of more efficient synthetic routes.

One of the most compelling aspects of (2E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide is its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Preclinical studies have demonstrated that this compound can significantly reduce inflammation in animal models, suggesting its therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to interact with specific protein targets has made it a candidate for further investigation in oncology research.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have shown that it exhibits good oral bioavailability and can reach target tissues efficiently. The presence of the 5-methylfuran-2-yl group appears to enhance its ability to cross biological membranes, while the polar nature of the amide linkage contributes to its water solubility. These properties make it an attractive candidate for drug development, as they can influence both efficacy and safety profiles.

In addition to its biological activities, the structural diversity offered by this compound makes it a valuable scaffold for medicinal chemistry. By modifying either the 5-methylfuran-2-yl or 4-nitrophenyl groups, researchers can generate a library of derivatives with tailored properties. For instance, replacing the nitro group with an amino group can alter the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets. Such modifications are crucial for optimizing drug candidates and improving their therapeutic efficacy.

The latest research in this field has also explored the use of this compound in combination therapies. Studies have shown that when used alongside other anti-inflammatory agents or chemotherapeutic drugs, it can produce synergistic effects that are more potent than when used alone. This approach holds promise for treating complex diseases where multiple pathways are involved. The ability to modulate different biological targets simultaneously makes compounds like (2E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide particularly valuable in personalized medicine strategies.

The development of new analytical techniques has also contributed to our understanding of this compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have enabled researchers to study its metabolism and interactions with biological molecules in detail. These insights have been crucial for designing more effective derivatives and optimizing drug delivery systems.

In conclusion, (2E)-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)prop-2-enamide, with its CAS number 1164546-20-6, represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its demonstrated biological activities, make it an attractive molecule for treating various diseases. As research continues to uncover new therapeutic applications and synthetic strategies, this compound is poised to play a significant role in future medical treatments.